Cas no 360-82-7 (1,1,1-trifluoro-3-methylpentane-2,4-dione)

• Product Name: 1,1,1-trifluoro-3-methylpentane-2,4-dione
• CAS No: 360-82-7
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• CID: 1474346
• PubChem ID: 20609455
• Update Time: 2025-04-20

1,1,1-trifluoro-3-methylpentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-methylpentane-2,4-dione
• 2,4-pentanedione, 1,1,1-trifluoro-3-methyl-
• LogP
• SCHEMBL14488048
• EN300-175494
• 360-82-7
• LVMIOLNODODDMM-UHFFFAOYSA-N
• 1,1,1-trifluoro-3-methyl-2,4-pentanedione

• Inchi： 1S/C6H7F3O2/c1-3(4(2)10)5(11)6(7,8)9/h3H,1-2H3
• InChI Key： LVMIOLNODODDMM-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C)=O)C)=O)(F)F

Computed Properties

• Exact Mass: 168.03981
• Monoisotopic Mass: 168.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.213
• Boiling Point: 137°C at 760 mmHg
• Flash Point: 36.1°C
• Refractive Index: 1.356
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds